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Compound of Interest

Compound Name: 17:0-16:1 PC-d5

cat. No.: B12398017

Ensuring the safe and compliant disposal of laboratory reagents is a critical component of
laboratory safety and environmental responsibility. This document provides detailed guidance
for the proper disposal of 17:0-16:1 PC-d5 (1-heptadecanoyl-2-palmitoleoyl-sn-glycero(d5)-3-
phosphocholine), a deuterated phosphatidylcholine used in lipidomics research.

While 17:0-16:1 PC-d5 is not classified as a hazardous substance, it is imperative to follow
institutional and local regulations for chemical waste disposal. The following procedures are
based on general best practices for non-hazardous laboratory chemical waste.

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, ensure you are equipped with the appropriate
Personal Protective Equipment (PPE).

« Personal Protective Equipment (PPE): Wear standard laboratory attire, including a lab coat,
safety glasses with side shields, and chemical-resistant gloves.

» Ventilation: Handle the compound in a well-ventilated area or under a chemical fume hood to
minimize inhalation exposure.

e Spill Response: In the event of a spill, absorb the material with an inert, non-combustible
absorbent material (e.g., vermiculite, sand, or earth). Collect the absorbed material and
place it into a suitable, labeled container for disposal.

Step-by-Step Disposal Protocol
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The primary principle for the disposal of 17:0-16:1 PC-d5 is to manage it as non-hazardous
chemical waste, in accordance with all applicable federal, state, and local environmental
regulations.

o Waste Identification and Segregation:
o lIdentify the waste as "non-hazardous chemical waste."

o Do not mix with hazardous waste streams (e.g., solvents, heavy metals, or reactive
chemicals). Segregation is key to proper and cost-effective disposal.

e Containerization:

o Place the waste material, including any contaminated spill cleanup materials, into a clearly
labeled, sealed, and chemically compatible container.

o The container label should include the full chemical name: "17:0-16:1 PC-d5" or "1-
heptadecanoyl-2-palmitoleoyl-sn-glycero(d5)-3-phosphocholine," and clearly state "For
Disposal."

e Institutional Waste Management:

o Contact your institution's Environmental Health and Safety (EHS) department to schedule
a pickup for the chemical waste.

o Follow all institutional guidelines for waste accumulation and storage prior to pickup. This
typically involves storing the sealed container in a designated satellite accumulation area.

e Disposal of Empty Containers:

[e]

Thoroughly rinse the original product container with a suitable solvent (e.g., chloroform or
methanol).

[¢]

Collect the rinsate as chemical waste and add it to your non-hazardous waste container.

o

Once triple-rinsed, the empty container can often be disposed of as regular laboratory
glass or plastic waste. Deface the label before disposal.[1] Always confirm this procedure
with your institution's EHS guidelines.
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Safety and Physical Data Overview

The following table summarizes key safety and physical data for a closely related

phosphatidylglycerol compound, which is expected to have similar properties to the

phosphatidylcholine in question. This data is provided for informational purposes, and users

should always refer to the specific Safety Data Sheet (SDS) for the product in use, if available.

Property

Data

Reference

Chemical Name

1-heptadecanoyl-2-
palmitoleoyl-sn-glycero(d5)-3-

phosphocholine

Avanti Research Lipids

CAS Number 2342575-79-3 [2]
Molecular Formula Ca1H75DsNOsP Avanti Research Lipids
Formula Weight 751.09 [2]

Physical State

Varies (often supplied in a

solvent)

General knowledge

Storage Temperature

-20°C

[2]

Hazard Classification

Not classified as a hazardous
substance. However, it should
be handled with care as with

all laboratory chemicals.

Based on SDS for similar
compounds and general
guidelines for non-hazardous

chemical waste.[3][4]

First Aid Measures

Eyes: Flush with plenty of
water. Skin: Wash with soap
and water. Inhalation: Move to
fresh air. Ingestion: Rinse

mouth.

General first aid procedures for

non-hazardous chemicals.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 17:0-

16:1 PC-d5.
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Start: Have 17:0-16:1 PC-d5 for Disposal

Consult Product SDS and Institutional EHS Guidelines

Is it classified as hazardous waste?

Follow Hazardous Chemical Waste Protocol:
- Segregate and label appropriately
- Store in Satellite Accumulation Area
- Arrange EHS pickup

Ancillary Procedures

Is there a spill?

Is the original container empty?

Contain and absorb spill with inert material.
Collect residue in a sealed container for disposal.

Triple rinse container with appropriate solvent.
Collect rinsate as chemical waste.

Follow Non-Hazardous Chemical Waste Protocol:
- Place in a sealed, labeled container
- Do not mix with hazardous waste
- Arrange EHS pickup

|

Deface label and dispose of rinsed container
as per institutional guidelines (e.g., lab glass waste).

End of Disposal Process

Click to download full resolution via product page

Caption: Disposal decision workflow for 17:0-16:1 PC-d5.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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